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Compound of Interest

Compound Name: PNU-145156E

Cat. No.: B10784750

An In-depth Technical Guide to PNU-145156E: Chemical Structure, Properties, and Anti-
Angiogenic Activity

For Researchers, Scientists, and Drug Development Professionals

Abstract

PNU-145156E is a synthetic, non-cytotoxic molecule identified as a potent inhibitor of
angiogenesis. Structurally, it is a sulfonated distamycin A derivative. Its primary mechanism of
action involves the direct binding to basic fibroblast growth factor (bFGF), a key mediator of
angiogenesis, thereby preventing its interaction with its cellular receptors. This guide provides a
comprehensive overview of the chemical structure, properties, and anti-angiogenic activities of
PNU-145156E, including detailed experimental protocols and quantitative data to support
further research and development.

Chemical Structure and Properties

PNU-145156E, also known as FCE26644, is chemically named 7,7'-(carbonyl-bis(imino-N-
methyl-4,2-pyrrolecarbonylimino(N-methyl-4,2-pyrrole)carbonylimino))bis-(1,3-
naphthalenedisulfonate).[1] While a visual diagram of the specific chemical structure is not
publicly available, its detailed chemical name provides the basis for its structural elucidation.

Table 1. Chemical and Physical Properties of PNU-145156E
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Mechanism of Action: Inhibition of bFGF Signaling

PNU-145156E exerts its anti-angiogenic effects by directly targeting the basic fibroblast growth

factor (bFGF). It forms a tight and reversible 1:1 complex with bFGF.[1] This interaction is
primarily driven by electrostatic and hydrophobic forces.[1] By binding to bFGF, PNU-145156E
induces conformational changes in the growth factor, which in turn inhibits its ability to bind to

its high-affinity receptors (FGFR) and low-affinity heparin sulfate proteoglycan (HSPG) co-

receptors on the surface of endothelial cells. This blockade of bFGF signaling leads to the

inhibition of downstream events crucial for angiogenesis, including endothelial cell proliferation

and migration.[2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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